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Compound of Interest

Compound Name: Ethyl formate-13C

Cat. No.: B024613

An In-depth Technical Guide to the Physical Properties of Ethyl Formate and Ethyl Formate-
13C

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a detailed comparison of the physical properties of ethyl formate
and its stable isotope-labeled counterpart, ethyl formate-13C. The inclusion of a 13C isotope
introduces a subtle yet significant change in the molecular weight, which can be leveraged in
various analytical techniques without significantly altering the chemical and physical behavior
of the molecule. This document summarizes key physical data, outlines typical experimental
protocols for their determination, and provides visual workflows for clarity.

Data Presentation: Comparative Physical Properties

The following tables summarize the core physical properties of ethyl formate and ethyl
formate-13C, compiled from various sources. This side-by-side comparison is essential for
researchers utilizing isotopic labeling in studies such as metabolic tracing, mechanistic
investigations, and as internal standards in quantitative analysis.

Table 1: General and Thermal Properties
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Property Ethyl Formate Ethyl Formate-13C

Molecular Formula C3HeO2[1][2] HB3CO2C2Hs

Molecular Weight 74.08 g/mol [1][3] 75.07 g/mol

Appearance Co-IorIess, volatile liquid with a C.olf)rless liquid with an odor
fruity odor similar to ethyl formate

Melting Point -80 °C -80 °C

Boiling Point 52-54 °C 52-54 °C

Flash Point -20 °C (-4 °F) -3°F

Table 2: Physical and Optical Properties

Property

Ethyl Formate

Ethyl Formate-13C

Density

0.921 g/mL at 20 °C; 0.917
g/cm? at 20°C

0.933 g/mL at 25 °C

Refractive Index

n20/D 1.359; nD20 1.3597

n20/D 1.359

Solubility in Water

11.8 g/100 mL; 9 g/100 mL at
18 °C

Data not available, expected to

be similar to ethyl formate

Isotopic Purity

Not Applicable

99 atom % 13C

Experimental Protocols

The determination of the physical properties listed above follows standard laboratory

procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is determined as the temperature at which its vapor pressure

equals the atmospheric pressure.

o Apparatus: A small-scale distillation apparatus consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask.
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o Methodology:

o The liquid sample (a few milliliters) is placed in the round-bottom flask with a few boiling
chips to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.

o The flask is gently heated.

o The temperature is recorded when the liquid is boiling steadily and a consistent
temperature is observed on the thermometer as the vapor condenses and collects in the
receiving flask. This temperature is the boiling point.

Determination of Density

Density, the mass per unit volume, is a fundamental physical property.
o Apparatus: A pycnometer (a small glass flask with a precise volume), an analytical balance.
o Methodology:

o The empty pycnometer is weighed accurately.

o Itis then filled with the liquid sample, ensuring no air bubbles are present, and the excess

liquid is removed.
o The filled pycnometer is weighed again.
o The temperature of the liquid is recorded.

o The density is calculated by dividing the mass of the liquid (weight of filled pycnometer
minus weight of empty pycnometer) by the known volume of the pycnometer.

Measurement of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.
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e Apparatus: An Abbé refractometer.

e Methodology:
o Afew drops of the liquid sample are placed on the prism of the refractometer.
o The prism is closed, and the light source is switched on.

o The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale. The temperature is also
noted as the refractive index is temperature-dependent.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For a liquid
sample like ethyl formate, the "neat" or thin-film method is commonly used.

o Apparatus: An FTIR spectrometer, two salt plates (typically NaCl or KBr).

e Methodology:

o

One to two drops of the liquid sample are placed on the surface of one salt plate.

[¢]

The second salt plate is placed on top to create a thin liquid film between the plates.

o

The "sandwich" is placed in the sample holder of the spectrometer.

[e]

The IR spectrum is then recorded.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment
of atoms within a molecule.

e Apparatus: An NMR spectrometer.

o Methodology:
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[e]

A small amount of the liquid sample is dissolved in a deuterated solvent (e.g., CDCIs) in an
NMR tube.

[e]

A small amount of a reference standard, typically tetramethylsilane (TMS), is added.

o

The NMR tube is placed in the spectrometer.

[¢]

The spectrum is acquired. For ethyl formate-13C, a 13C NMR spectrum will show a strong
signal for the labeled carbon.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for comparing these two compounds and
the general experimental process for characterizing them.
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Caption: Comparative analysis workflow for ethyl formate and its 13C isotopologue.
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Caption: Generalized experimental workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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